Cas no 851808-52-1 (1-(2-methoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2-methoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851808-52-1
• Molecular Formula: C₁₈H₁₇N₃O₄S
• Molecular Weight: 371.410282850266
• CID: 6407739
• PubChem ID: 4585604

1-(2-methoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Properties

Names and Identifiers

• 1-(2-methoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• AKOS024589497
• (2-methoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• SR-01000127466
• 851808-52-1
• SR-01000127466-1
• (2-methoxyphenyl)-[2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• F0630-1855
• 1-(2-methoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• Methanone, [4,5-dihydro-2-[[(3-nitrophenyl)methyl]thio]-1H-imidazol-1-yl](2-methoxyphenyl)-

• InChIKey： PXDWFCSDLOVPAI-UHFFFAOYSA-N
• Inchi： 1S/C18H17N3O4S/c1-25-16-8-3-2-7-15(16)17(22)20-10-9-19-18(20)26-12-13-5-4-6-14(11-13)21(23)24/h2-8,11H,9-10,12H2,1H3
• SMILES： C(N1C(SCC2=CC=CC([N+]([O-])=O)=C2)=NCC1)(C1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 371.09397721g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 371.09397721g/mol
• Heavy Atom Count: 26
• Complexity: 551
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes